2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[[2-(methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid
• InChI: InChI=1S/C13H14N4O4/c1-21-8-9-4-2-3-5-10(9)14-13(20)11-6-17(16-15-11)7-12(18)19/h2-6H,7-8H2,1H3,(H,14,20)(H,18,19)
• InChI Key: XGTRRISDHGQXON-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=CC=C1NC(=O)C2=CN(N=N2)CC(=O)O
• Molecular Formula: C13H14N4O4
• Molecular Weight: 290.27 g/mol

Description

2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid, also known as MTAA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. MTAA is a member of the triazole family of compounds and is structurally similar to other compounds such as triazolethiol and triazolecarboxylic acid. In

Mechanism of Action

2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid works by binding to specific amino acid residues in proteins, such as cysteine and histidine. This binding can induce conformational changes in the protein, which can affect its structure and function. 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid can also be used to crosslink proteins, which can provide insight into the interactions between proteins.
Biochemical and Physiological Effects:
2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid has been shown to have minimal biochemical and physiological effects in vivo. Studies have shown that 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid is non-toxic and does not affect cell viability or proliferation. However, more research is needed to fully understand the effects of 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid on biological systems.

Advantages and Limitations for Lab Experiments

2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and labeled with fluorescent or biotin tags. 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid can also be used to study protein-protein interactions in vivo, which is difficult to do using traditional methods. However, there are also limitations to using 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid in lab experiments. For example, 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid can only label specific amino acid residues in proteins, which may limit its applicability in certain studies.

Future Directions

There are several future directions for research on 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid. One area of research is the development of new methods for synthesizing 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid and related compounds. Another area of research is the development of new labeling strategies using 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid, such as the use of photo-crosslinking agents. Additionally, more research is needed to fully understand the effects of 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid on biological systems and to identify potential applications in drug discovery and development.
In conclusion, 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid is a promising compound with potential applications in scientific research. Its ability to label specific amino acid residues in proteins makes it a valuable tool for studying protein-protein interactions and identifying potential drug targets. However, more research is needed to fully understand the effects of 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid on biological systems and to identify new applications for this compound.

Synthesis Methods

2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid can be synthesized using a variety of methods, including the Huisgen cycloaddition reaction and the copper-catalyzed azide-alkyne cycloaddition reaction. The Huisgen cycloaddition reaction involves the reaction of an azide and an alkyne to form a 1,2,3-triazole ring. The copper-catalyzed azide-alkyne cycloaddition reaction is a more efficient method for synthesizing 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid and involves the use of a copper catalyst to promote the reaction between an azide and an alkyne.

Scientific Research Applications

2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid has several potential applications in scientific research. One of the most promising applications is as a tool for studying protein-protein interactions. 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid can be used to label specific amino acid residues in proteins, allowing researchers to study the interactions between proteins in vivo. 2-[4-[[2-(Methoxymethyl)phenyl]carbamoyl]triazol-1-yl]acetic acid can also be used to study the structure and function of proteins, as well as to identify potential drug targets.